Cas no 370848-33-2 (benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate)

Benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate is a sulfur-containing heterocyclic compound with a thiazole core structure. Its key features include a reactive thione (C=S) group at the 2-position and a benzyl ester moiety at the 5-position, which may enhance solubility and reactivity in synthetic applications. The 3,4-dimethyl substitution contributes to steric and electronic modulation, potentially improving stability and selectivity in chemical transformations. This compound is of interest in medicinal chemistry and material science due to its versatile scaffold, which can serve as a precursor for further functionalization or as a ligand in coordination chemistry. Its structural properties make it suitable for exploring bioactive derivatives or catalytic applications.

benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate structure

370848-33-2 structure

Product Name:benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate

CAS No:370848-33-2

MF:C₁₃H₁₃NO₂S₂

MW:279.377820730209

CID:5916767

PubChem ID:742069

Update Time:2025-06-08

benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- benzyl 3,4-dimethyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate
- 5-Thiazolecarboxylic acid, 2,3-dihydro-3,4-dimethyl-2-thioxo-, phenylmethyl ester
- NCGC00327444-01
- AKOS003593913
- SR-01000475262-1
- benzyl 3,4-dimethyl-2-sulfanylidene-1,3-thiazole-5-carboxylate
- benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
- AB01237667-03
- F0913-3129
- SR-01000475262
- 370848-33-2
- Inchi： 1S/C13H13NO2S2/c1-9-11(18-13(17)14(9)2)12(15)16-8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3
- InChI Key： MCUDTXHVHYHQIR-UHFFFAOYSA-N
- SMILES： S1C(C(OCC2=CC=CC=C2)=O)=C(C)N(C)C1=S

Computed Properties

Exact Mass: 279.03877100g/mol
Monoisotopic Mass: 279.03877100g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 86.9Å²

Experimental Properties

Density: 1.34±0.1 g/cm3(Predicted)
Melting Point: 105-107 °C
Boiling Point: 396.2±52.0 °C(Predicted)
pka: -3.42±0.60(Predicted)

benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0913-3129-2μmol	benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate	370848-33-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0913-3129-5μmol	benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate	370848-33-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0913-3129-10μmol	benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate	370848-33-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0913-3129-20μmol	benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate	370848-33-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0913-3129-1mg	benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate	370848-33-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0913-3129-2mg	benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate	370848-33-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0913-3129-3mg	benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate	370848-33-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0913-3129-4mg	benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate	370848-33-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0913-3129-5mg	benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate	370848-33-2	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0913-3129-10mg	benzyl 3,4-dimethyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate	370848-33-2	90%+	10mg	$79.0	2023-05-17